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Compound of Interest

Compound Name: Z-FA-FMK

Cat. No.: B148847 Get Quote

Introduction
Z-FA-FMK (carbobenzoxy-L-phenylalanyl-L-alaninyl-fluoromethylketone) is a cell-permeable,

irreversible inhibitor of cathepsins B and L. In the context of apoptosis research, particularly in

Jurkat cells, it is often utilized as a negative control for broad-spectrum caspase inhibitors like

Z-VAD-FMK. However, Z-FA-FMK itself has been shown to inhibit effector caspases (such as

caspases-3, -6, and -7) at higher concentrations, thereby blocking the execution phase of

apoptosis induced by certain stimuli.[1][2] It does not typically inhibit initiator caspases like

caspase-8 or -10.[1][2]

These application notes provide detailed protocols for utilizing Z-FA-FMK to study its inhibitory

effects on apoptosis in the Jurkat human T-cell leukemia cell line. The protocols cover cell

culture, inhibitor treatment, apoptosis induction, and subsequent analysis using flow cytometry

and caspase activity assays.

Data Presentation
The following table summarizes the quantitative effects of Z-FA-FMK on apoptosis and

caspase activity in Jurkat cells, as determined by various studies.
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Apoptosis
Inducer
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Concentration
(µM)

Assay
Measured
Effect

Reference

Anti-Fas Ligand 100 Apoptosis Assay

No significant

inhibition of

apoptosis

[2]

Retinoid-related

molecules

(RRMs)

5
DEVDase

Activity
Partial inhibition [1]

Retinoid-related

molecules

(RRMs)

30
DEVDase

Activity

Significant

inhibition
[1]

Retinoid-related

molecules

(RRMs)

100
DEVDase

Activity
Strong inhibition [1]

Signaling Pathway and Experimental Workflow
Signaling Pathway of Apoptosis Inhibition by Z-FA-FMK
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Caption: Mechanism of Z-FA-FMK in the apoptotic signaling cascade.

Experimental Workflow for Assessing Z-FA-FMK Activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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